9-methyl-4-oxo-N-(propan-2-yl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 10-methyl-2-oxo-N-propan-2-yl-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C15H15N3O2S/c1-8(2)16-13(19)11-7-10-14(21-11)17-12-9(3)5-4-6-18(12)15(10)20/h4-8H,1-3H3,(H,16,19)
• InChI Key: GIQANIGCTCRIDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(S3)C(=O)NC(C)C
• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol

Description

The compound “9-methyl-4-oxo-N-(propan-2-yl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide” is a thiophene-based analog. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory Activity

. These properties could potentially be harnessed in the development of new drugs for the treatment of inflammatory conditions.

Anticancer Activity

. They could potentially be used in the development of new cancer therapies.

Anti-HIV Activity

. This suggests potential applications in the treatment of HIV/AIDS.

Antioxidant Activity

. This could potentially be useful in the development of treatments for conditions associated with oxidative stress.

Antimicrobial Activity

. This suggests potential applications in the development of new antimicrobial agents.

Future Directions

Thiophene-based analogs have been a topic of interest for medicinal chemists to produce combinatorial library and carry out exhaustive efforts in the search of lead molecules. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity.

Mechanism of Action

Target of Action

The primary target of the compound 9-methyl-4-oxo-N-(propan-2-yl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide is the Hepatitis B Virus (HBV). The compound acts by disrupting, accelerating, reducing, delaying, or inhibiting normal HBV replication .

Mode of Action

9-methyl-4-oxo-N-(propan-2-yl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide interacts with its targets by inducing abnormal virus replication and causing antiviral effects, such as disrupting virus assembly or disassembly, or virus maturation or virus egress .

Biochemical Pathways

The compound affects the HBV replication pathway. By inducing abnormal virus replication, it disrupts the normal life cycle of the virus, leading to antiviral effects .

Result of Action

The molecular and cellular effects of 9-methyl-4-oxo-N-(propan-2-yl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide’s action include the disruption of virus assembly or disassembly, and virus maturation or virus egress .